Cas no 1807073-13-7 (3-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol)

• Product Name: 3-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol
• CAS No: 1807073-13-7
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4880023
• Update Time: 2025-05-23

3-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol

• Inchi： 1S/C9H5F5N2O/c10-8(11)5-1-4(2-15)7(9(12,13)14)16-6(5)3-17/h1,8,17H,3H2
• InChI Key： MAEGFPBQDHQJBZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(C(F)(F)F)N=C1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.3
• Topological Polar Surface Area: 56.9

Additional information on 3-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol

3-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol: A Comprehensive Overview

The compound 3-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol, identified by the CAS number CAS No. 1807073-13-7, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of cyano, difluoromethyl, and trifluoromethyl groups in its structure introduces intriguing electronic effects and functional group interactions, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery and materials science. The cyano group in this compound is known for its strong electron-withdrawing effect, which can significantly influence the reactivity and stability of the molecule. Meanwhile, the difluoromethyl and trifluoromethyl groups contribute to the compound's hydrophobicity and fluorophilicity, properties that are highly desirable in designing bioactive molecules and advanced materials.

The synthesis of 3-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol involves a series of precise organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. Researchers have employed various strategies to optimize the yield and purity of this compound, leveraging modern catalytic techniques and green chemistry principles. These advancements have not only improved the synthetic protocols but also opened new avenues for scaling up production for industrial applications.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, its unique electronic properties make it a potential candidate for designing novel drug molecules targeting specific biological pathways. For instance, recent studies suggest that it could serve as a lead compound for developing inhibitors against certain enzymes involved in metabolic disorders.

Beyond pharmacology, the compound's structural features make it an attractive candidate for use in electronic materials. Its high thermal stability and ability to form stable coordination complexes with metal ions have led researchers to explore its potential in organic electronics and optoelectronic devices.

The latest research on this compound has also delved into its environmental impact and biodegradability. Understanding its fate in different environmental conditions is crucial for assessing its safety and sustainability. Studies indicate that under certain conditions, the compound undergoes enzymatic degradation, which could be harnessed for bioremediation purposes.

In conclusion, 3-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol, with its unique chemical structure and diverse functional groups, represents a valuable addition to the arsenal of advanced organic compounds. Its potential applications span across pharmaceuticals, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play a significant role in driving innovation across multiple disciplines.